Cas no 1361923-36-5 (2-Cyano-4-hydroxy-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-4-hydroxy-6-(trifluoromethoxy)pyridine
• CAS No: 1361923-36-5
• MF: C₇H₃F₃N₂O₂
• MW: 204.106131792068
• CID: 4911847
• Update Time: 2025-05-24

2-Cyano-4-hydroxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-hydroxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N2O2/c8-7(9,10)14-6-2-5(13)1-4(3-11)12-6/h1-2H,(H,12,13)
• InChI Key： UDFIJDAELCXDCL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C=C(C#N)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 372
• XLogP3: 1.5
• Topological Polar Surface Area: 62.1

Additional information on 2-Cyano-4-hydroxy-6-(trifluoromethoxy)pyridine

2-Cyano-4-Hydroxy-6-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

The compound 2-Cyano-4-Hydroxy-6-(Trifluoromethoxy)Pyridine, also known by its CAS number 1361923-36-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of functional groups such as the cyano group (-CN), hydroxyl group (-OH), and trifluoromethoxy group (-OCF₃) makes this compound particularly interesting for researchers exploring advanced materials, pharmaceuticals, and electronic devices.

Recent studies have highlighted the potential of 2-Cyano-4-Hydroxy-6-(Trifluoromethoxy)Pyridine in the development of novel organic semiconductors. The trifluoromethoxy group introduces strong electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes it a promising candidate for use in organic field-effect transistors (OFETs) and other electronic devices where high carrier mobility and stability are required. Researchers have demonstrated that incorporating this compound into polymer blends can enhance the overall performance of organic electronics, paving the way for next-generation flexible displays and sensors.

In the pharmaceutical industry, 2-Cyano-4-Hydroxy-6-(Trifluoromethoxy)Pyridine has shown potential as a lead compound for drug development. Its hydroxyl group provides opportunities for bioisosteric replacements, allowing chemists to design molecules with improved pharmacokinetic profiles. Additionally, the cyano group can act as a bioisostere for carboxylic acid groups, enabling the creation of more stable and bioavailable drug candidates. Recent research has focused on its role in inhibiting specific enzymes associated with neurodegenerative diseases, making it a valuable tool in medicinal chemistry.

The synthesis of 2-Cyano-4-Hydroxy-6-(Trifluoromethoxy)Pyridine involves a multi-step process that typically begins with the preparation of pyridine derivatives followed by functionalization with the desired substituents. Advanced techniques such as Suzuki coupling and nucleophilic aromatic substitution are often employed to achieve high yields and purity. The introduction of the trifluoromethoxy group requires careful control over reaction conditions to ensure optimal substitution patterns and minimize side reactions.

In terms of physical properties, this compound exhibits a high melting point due to its strong intermolecular hydrogen bonding and electron-withdrawing effects. Its solubility in polar solvents is enhanced by the presence of hydrophilic groups, making it suitable for various solution-based applications. The UV-vis spectrum of 2-Cyano-4-Hydroxy-6-(Trifluoromethoxy)Pyridine shows strong absorption bands in the visible region, indicating its potential use in light-harvesting materials and photovoltaic devices.

The environmental impact of this compound is another area of active research. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, though further investigation is needed to assess its long-term persistence in natural systems. Regulatory agencies have not classified this compound as a hazardous material or controlled substance, making it accessible for use in both academic and industrial settings.

In conclusion, 2-Cyano-4-Hydroxy-6-(Trifluoromethoxy)Pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups makes it an attractive target for researchers seeking to develop innovative materials and therapies. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.